Cas no 1805208-32-5 (3-Bromo-2-bromomethyl-5-methoxypyridine)

• Product Name: 3-Bromo-2-bromomethyl-5-methoxypyridine
• CAS No: 1805208-32-5
• MF: C₇H₇Br₂NO
• MW: 280.944580316544
• CID: 4900099
• Update Time: 2025-10-24

3-Bromo-2-bromomethyl-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• BrC=1C(=NC=C(C1)OC)CBr
• 3-Bromo-2-bromomethyl-5-methoxypyridine

• Inchi： 1S/C7H7Br2NO/c1-11-5-2-6(9)7(3-8)10-4-5/h2,4H,3H2,1H3
• InChI Key： ZHKYOMNRIRWRPW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1CBr)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-2-bromomethyl-5-methoxypyridine

Introduction to 3-Bromo-2-bromomethyl-5-methoxypyridine (CAS No. 1805208-32-5) and Its Applications in Modern Chemical Biology

3-Bromo-2-bromomethyl-5-methoxypyridine (CAS No. 1805208-32-5) is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and reactivity. This compound, featuring a pyridine core substituted with bromo and methoxymethyl groups, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, characterized by two bromine atoms at the 2- and 3-position and a methoxymethyl group at the 2-position, makes it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The significance of 3-Bromo-2-bromomethyl-5-methoxypyridine lies in its ability to undergo a wide range of chemical transformations, including nucleophilic substitution, cross-coupling reactions, and functional group interconversions. These reactions are fundamental to the construction of complex organic molecules, particularly in the synthesis of small-molecule drugs. The presence of multiple reactive sites on its pyridine ring allows for selective modifications, enabling chemists to tailor the compound’s properties for specific applications.

In recent years, 3-Bromo-2-bromomethyl-5-methoxypyridine has been widely utilized in the development of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. Kinase inhibitors target specific enzymes involved in cell signaling pathways, often disrupting abnormal signaling that leads to disease progression. The bromo and methoxymethyl groups on 3-Bromo-2-bromomethyl-5-methoxypyridine provide handles for further functionalization, allowing researchers to design molecules that selectively bind to target kinases with high affinity and low toxicity.

One notable application of this compound is in the synthesis of pyridine-based scaffolds for drug discovery. Pyridine derivatives are prevalent in many FDA-approved drugs due to their favorable pharmacokinetic properties and ability to interact with biological targets. The structural motif of 3-Bromo-2-bromomethyl-5-methoxypyridine aligns well with these requirements, making it a valuable starting point for generating novel lead compounds. For instance, recent studies have demonstrated its use in creating potent inhibitors of Janus kinases (JAKs), which play a pivotal role in autoimmune diseases such as rheumatoid arthritis.

Moreover, 3-Bromo-2-bromomethyl-5-methoxypyridine has been explored in the context of antiviral drug development. The rapid evolution of viruses necessitates the continuous discovery of new therapeutic strategies. Pyridine-based compounds have shown promise as antiviral agents by interfering with viral replication mechanisms. Researchers have leveraged the reactivity of 3-Bromo-2-bromomethyl-5-methoxypyridine to develop inhibitors targeting viral proteases and polymerases. These efforts align with global initiatives aimed at combating emerging infectious diseases.

The compound’s utility extends beyond oncology and virology; it has also been employed in neurodegenerative disease research. Neurological disorders such as Alzheimer’s disease and Parkinson’s disease are characterized by aberrant protein aggregation and oxidative stress. Small molecules that can modulate these processes are being actively investigated. Pyridine derivatives have emerged as potential candidates due to their ability to cross the blood-brain barrier and interact with central nervous system targets. 3-Bromo-2-bromomethyl-5-methoxypyridine serves as a key precursor in synthesizing analogs that exhibit neuroprotective effects.

In addition to its medicinal applications, 3-Bromo-2-bromomethyl-5-methoxypyridine finds utility in materials science and agrochemical research. Its structural features make it suitable for designing organic semiconductors and ligands for metal-catalyzed reactions. In agrochemistry, pyridine-based compounds contribute to the development of pesticides and herbicides that enhance crop protection while minimizing environmental impact.

The synthesis of 3-Bromo-2-bromomethyl-5-methoxypyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include bromination at specific positions followed by methylation at another site, often employing palladium-catalyzed cross-coupling reactions for high selectivity. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making 3-Bromo-2-bromomethyl-5-methoxypyridine more accessible for industrial applications.

Recent advancements in computational chemistry have further enhanced the design and optimization of derivatives based on 3-Bromo-2-bromomethyl-5-methoxypyridine. Molecular modeling techniques enable researchers to predict binding affinities and metabolic stability, accelerating the drug discovery pipeline. These computational tools complement experimental approaches by providing insights into structure-function relationships, thereby facilitating the rapid development of novel therapeutics.

The safety profile of 3-Bromo-2-bromomethyl-5-methoxypyridine is another critical consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety during synthesis and handling. Storage conditions should be controlled to prevent degradation, particularly when exposed to moisture or light-sensitive environments.

In conclusion,3-Bromo-2-bromomethyl-5-methoxypyridine (CAS No. 1805208-32-5) is a multifaceted compound with broad utility across pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse chemical transformations, making it indispensable in synthetic chemistry. As research continues to uncover new applications for this compound,3-Bromo-2-bromomethyl-5-methoxypyridine will undoubtedly remain a cornerstone in the development of innovative solutions for global health challenges.